4-(2-Fluoroacetyl)benzonitrile

• IUPAC Name: 4-(2-fluoroacetyl)benzonitrile
• InChI: InChI=1S/C9H6FNO/c10-5-9(12)8-3-1-7(6-11)2-4-8/h1-4H,5H2
• InChI Key: IPNRDIRJIJRJIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(=O)CF
• Molecular Formula: C9H6FNO
• Molecular Weight: 163.15 g/mol

Description

4-(2-Fluoroacetyl)benzonitrile is a chemical compound with the molecular formula C9H6FNO and a molecular weight of 163.15. It is used for research purposes.

Molecular Structure Analysis

The InChI code for 4-(2-Fluoroacetyl)benzonitrile is 1S/C9H6FNO/c10-5-9(12)8-3-1-7(6-11)2-4-8/h1-4H,5H2. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

4-(2-Fluoroacetyl)benzonitrile is a powder that should be stored in an inert atmosphere at 2-8°C. Its melting point is 104-108°C. The boiling point is not specified.

Scientific Research Applications

Synthesis and Structure Elucidation

4-(2-Fluoroacetyl)benzonitrile is utilized in the synthesis of complex chemical structures. An example of its use is in the reaction with 2-benzoylpyridine thiosemicarbazone to produce a tridentate NNN ligand, which has shown potential anticancer activity against U937 human monocytic cells. Such compounds are essential for advancing cancer treatment research (Bera et al., 2021).

Photophysical Behavior Study

The study of compounds like 4-(N,N-Dimethylamino)benzonitrile, a derivative, helps in understanding dual fluorescence phenomena in certain molecular structures. This is significant in developing fluorescence-based sensors and understanding the photophysical behavior of complex molecules (Cox, Hauptman, & Turro, 1984).

Corrosion Inhibition Research

Derivatives of benzonitrile, closely related to 4-(2-Fluoroacetyl)benzonitrile, have been synthesized and evaluated as corrosion inhibitors for materials like mild steel. This is crucial in industrial applications where corrosion can lead to significant material degradation and failure (Chaouiki et al., 2018).

Battery Technology Improvement

Compounds like 4-(Trifluoromethyl)-benzonitrile, similar in structure to 4-(2-Fluoroacetyl)benzonitrile, are used as novel electrolyte additives in lithium-ion batteries. This has shown to significantly improve the cyclic stability of high voltage lithium ion batteries, a vital step towards more efficient and durable energy storage technologies (Huang et al., 2014).

Fluorescence and Chemical Sensing

4-(N,N-Dimethylamino)benzonitrile and its derivatives are studied for their fluorescence response in various solvents. Such studies are foundational in developing chemical sensors and understanding the interaction between solvents and solutes at the molecular level (Santhosh, Banerjee, Rangaraj, & Samanta, 2010).

Safety and Hazards

The compound is classified as dangerous, with hazard statements H315, H318, and H335 indicating that it can cause skin irritation, eye damage, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.